N-benzyl-2-nitrobenzenesulfonamide
Overview
Description
“N-benzyl-2-nitrobenzenesulfonamide” is a chemical compound with the linear formula C13H12N2O4S . It has a molecular weight of 292.316 .
Molecular Structure Analysis
The molecular structure of “N-benzyl-2-nitrobenzenesulfonamide” is represented by the linear formula C13H12N2O4S . The InChI code for this compound is 1S/C13H12N2O4S/c16-15(17)12-8-4-5-9-13(12)20(18,19)14-10-11-6-2-1-3-7-11/h1-9,14H,10H2 .Chemical Reactions Analysis
While specific chemical reactions involving “N-benzyl-2-nitrobenzenesulfonamide” are not available, nitrobenzenesulfonamides are known to undergo intramolecular arylation, forming diverse nitrogenous heterocycles .Physical And Chemical Properties Analysis
“N-benzyl-2-nitrobenzenesulfonamide” has a molecular weight of 292.316 . Unfortunately, other physical and chemical properties like density, boiling point, and melting point are not available in the resources .Scientific Research Applications
Organic Chemistry
- Application : N-benzyl-2-nitrobenzenesulfonamide is used as an intermediate in the synthesis of diverse nitrogenous heterocycles . It’s also used as a protecting/activating agent for the selective alkylation of primary amines .
- Method of Application : The compound is used in intramolecular arylation processes. It’s also used in the Fukuyama modification of the Mitsunobu alkylation by reacting 2- or 4-Nos derivatives with alcohols .
- Results : The use of N-benzyl-2-nitrobenzenesulfonamide has enabled the synthesis of diverse heterocycles in the solid phase . It has also facilitated the selective monoalkylation of primary amines .
Electro-Optic Effects
- Application : N-benzyl-2-nitrobenzenesulfonamide (BNA) is used in the study of electro-optic effects when doped in nematic liquid crystals (LCs) .
- Method of Application : BNA is doped in LCs to improve their electro-optical responses . The doping process involves the addition of BNA to the LCs.
- Results : BNA-doped LC cells have a fall time that is fivefold faster than the pristine LC cell . This is attributed to the significant decrements in the rotational viscosity and threshold voltage by 44% and 25%, respectively, and a strong additional restoring force resulted from the spontaneous polarization electric field of BNA .
Crystallography
- Application : N-benzyl-2-nitrobenzenesulfonamide is used in crystallography .
- Method of Application : The compound is used in the formation of crystals for structural analysis .
- Results : The use of N-benzyl-2-nitrobenzenesulfonamide has enabled the formation of specific crystal structures .
Solid-Phase Synthesis
- Application : N-benzyl-2-nitrobenzenesulfonamide is used in solid-phase synthesis .
- Method of Application : The compound is used as an activating/protecting group for the regioselective N-alkylation of primary amines . It’s also used in the synthesis of diverse heterocycles in the solid phase .
- Results : The use of N-benzyl-2-nitrobenzenesulfonamide has enabled the selective monoalkylation of primary amines . It has also facilitated the synthesis of diverse heterocycles in the solid phase .
Chemical Properties Study
- Application : N-benzyl-2-nitrobenzenesulfonamide is used in the study of its chemical properties .
- Method of Application : The compound is studied for its structure, melting point, boiling point, density, molecular formula, molecular weight, physical properties, and toxicity information .
- Results : The study provides detailed information about the chemical properties of N-benzyl-2-nitrobenzenesulfonamide .
properties
IUPAC Name |
N-benzyl-2-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O4S/c16-15(17)12-8-4-5-9-13(12)20(18,19)14-10-11-6-2-1-3-7-11/h1-9,14H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCYOCKBPAZXLKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30351835 |
Source
|
| Record name | N-benzyl-2-nitrobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30351835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-nitrobenzenesulfonamide | |
CAS RN |
42060-32-2 |
Source
|
| Record name | 2-Nitro-N-(phenylmethyl)benzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42060-32-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-benzyl-2-nitrobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30351835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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